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Compound of Interest

Compound Name: MRE-269

Cat. No.: B1676813 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides essential guidance on the safe handling and disposal of

MRE-269, also known as ACT-333679, the active metabolite of Selexipag.

MRE-269, with the chemical name [4-[(5,6-diphenylpyrazinyl)(1-methylethyl)amino]butoxy]-

acetic acid (CAS Number: 475085-57-5), is a crystalline solid. While a comprehensive, specific

Safety Data Sheet (SDS) for MRE-269 is not readily available, information from analogous

compounds and the parent drug, Selexipag, provides a strong basis for safe disposal

procedures.

Key Chemical and Safety Data
A summary of the known properties of MRE-269 is provided in the table below. This information

is crucial for understanding the potential hazards and for making informed decisions on its

disposal.
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Property Data

Chemical Name
[4-[(5,6-diphenylpyrazinyl)(1-

methylethyl)amino]butoxy]-acetic acid

Synonyms MRE-269, ACT-333679

CAS Number 475085-57-5

Molecular Formula C25H29N3O3

Formula Weight 419.5 g/mol

Physical State Crystalline solid

Experimental Protocols for Safe Disposal
The following step-by-step procedures are recommended for the disposal of MRE-269 in a

laboratory setting. These protocols are based on general principles of chemical waste

management and information derived from the SDS of its parent compound, Selexipag.

Personal Protective Equipment (PPE)
Before handling MRE-269 for any purpose, including disposal, it is imperative to wear

appropriate personal protective equipment to minimize exposure risks.

Gloves: Chemical-resistant gloves (e.g., nitrile) are essential.

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.

Lab Coat: A standard laboratory coat should be worn to protect against spills.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator is recommended.

Waste Segregation and Containerization
Proper segregation and containment of chemical waste are fundamental to safe laboratory

practice.
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Dedicated Waste Container: All MRE-269 waste, including contaminated consumables (e.g.,

pipette tips, weighing paper), should be collected in a dedicated, clearly labeled hazardous

waste container.

Labeling: The container must be labeled with "Hazardous Waste," the full chemical name

"MRE-269 ([4-[(5,6-diphenylpyrazinyl)(1-methylethyl)amino]butoxy]-acetic acid)," and the

approximate quantity.

Container Integrity: Use a container that is in good condition, compatible with the chemical,

and has a secure, tight-fitting lid.

Disposal Procedure
The ultimate disposal of MRE-269 should be handled by a licensed chemical waste disposal

company. Under no circumstances should MRE-269 be disposed of down the drain.

Collection: Collect all MRE-269 waste in the designated hazardous waste container.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Licensed Disposal: Arrange for the pickup and disposal of the hazardous waste container by

your institution's Environmental Health and Safety (EHS) department or a licensed chemical

waste contractor. The recommended methods of disposal are licensed chemical destruction

or controlled incineration.[1]

Spill Cleanup
In the event of a spill, the following procedure should be followed:

Evacuate and Ventilate: If the spill is significant, evacuate the immediate area and ensure

adequate ventilation.

Wear PPE: Don the appropriate PPE as described above.

Containment: For solid spills, carefully sweep or scoop the material to avoid generating dust.

For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.
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Collection: Place all contaminated materials, including the absorbent, into the designated

hazardous waste container.

Decontamination: Clean the spill area with soap and water.

Logical Workflow for MRE-269 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of MRE-269.
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Logical workflow for the safe disposal of MRE-269.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1676813?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures, researchers and laboratory professionals can ensure the

safe handling and environmentally responsible disposal of MRE-269, thereby fostering a

culture of safety and building trust in their laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Proper Disposal of MRE-269: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676813#mre-269-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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